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Compound of Interest

Compound Name: Niflumic Acid-d5

Cat. No.: B12418061

Essential Safety and Handling Guide for Niflumic
Acid-d5

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Niflumic Acid-d5. The following procedures are
designed to ensure the safe handling, use, and disposal of this compound, minimizing
exposure risks and ensuring a secure laboratory environment. Niflumic Acid-d5 is the
deuterated form of Niflumic acid, and while it is used as an analgesic and anti-inflammatory
agent, it presents hazards that require careful management.[1][2]

Hazard Summary: Niflumic Acid-d5 is harmful if swallowed, inhaled, or absorbed through the
skin.[3][4] It is known to cause irritation to the eyes, skin, and respiratory system.[3][4][5] The
compound is a light-sensitive and hygroscopic light yellow powder.[3]

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling
Niflumic Acid-d5. Consistent and correct use of PPE is the most critical line of defense
against chemical exposure.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Chemical safety goggles or

eyeglasses

Must comply with OSHA's eye
and face protection regulations
(29 CFR 1910.133) or
European Standard EN166.[3]
Ensure a proper fit to prevent

dust from entering the eyes.

Hands

Chemical-resistant gloves

Nitrile, neoprene, or latex
gloves are recommended.[6]
Double gloving is advised for
all handling procedures,
including compounding and
disposal.[7] Gloves should be
powder-free and changed
regularly or immediately if

contaminated.[6][7]

Body

Protective clothing/laboratory

coat

A disposable, lint-free, low-
permeability gown with a solid
front, long sleeves, and tight-
fitting cuffs is required to

prevent skin contact.[3][7]

Respiratory

NIOSH-approved respirator

A fit-tested N95 or N100
respirator is essential when
there is a risk of generating
airborne powder or aerosols.
[3][6] All handling of the solid
compound should be done in a
well-ventilated area, preferably

a chemical fume hood.[3]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for safely managing Niflumic Acid-d5 from receipt

to experimental use.
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e Receiving and Inspection:
o Upon receipt, inspect the container for any damage or leaks.
o Wear appropriate PPE (gloves and safety glasses) during inspection.
o Verify that the container is properly labeled.
o Storage:
o Store in a cool, dry, and well-ventilated area.[3][4]

o Keep the container tightly closed to prevent moisture absorption as the material is
hygroscopic.[3]

o Protect from light.[3]

o Store away from incompatible materials.[4]

o Ensure the storage area is equipped with an eyewash station and a safety shower.[3]
e Preparation and Handling for Experiments:

o All handling of Niflumic Acid-d5 powder must be conducted in a certified chemical fume
hood to minimize inhalation exposure.[3]

o Before handling, ensure all required PPE is correctly donned.
o Minimize the generation of dust when weighing or transferring the powder.[3]
o Use non-sparking tools to prevent ignition sources.[4]
o Avoid all direct contact with the compound.[3]
o Do not eat, drink, or smoke in the handling area.[8]
e In Case of a Spill:

o Evacuate the immediate area if a significant amount of dust is generated.
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[e]

Ensure proper PPE, including respiratory protection, is worn before cleaning up.[3]

o

Carefully sweep or vacuum the spilled material and place it into a sealed, labeled
container for disposal.[3]

o

Avoid dry sweeping that can create dust.

[¢]

Clean the spill area thoroughly with soap and water.[8]

Disposal Plan

Proper disposal of Niflumic Acid-d5 and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste material, including unused compound and contaminated disposables
(e.g., gloves, wipes, pipette tips), in a designated, sealed, and clearly labeled hazardous
waste container.[4]

» Disposal Procedure:

o

Dispose of the waste through an approved hazardous waste disposal facility.[4]

Follow all local, state, and federal regulations for chemical waste disposal.

[¢]

Do not dispose of Niflumic Acid-d5 down the drain, as it may cause long-lasting harmful

[¢]

effects to aquatic life.[5]

[e]

Handle uncleaned containers as you would the product itself.

Quantitative Data

The following table provides key quantitative information for Niflumic Acid and its deuterated

form.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://s3-us-west-2.amazonaws.com/drugbank/msds/DB04552.pdf?1265922739
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB04552.pdf?1265922739
https://datasheets.scbt.com/sds/aghs/en/sc-204820.pdf
https://www.benchchem.com/product/b12418061?utm_src=pdf-body
https://www.chemicalbook.com/msds/niflumic-acid.pdf
https://www.chemicalbook.com/msds/niflumic-acid.pdf
https://www.benchchem.com/product/b12418061?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/70650m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Weight (Niflumic

) 282.22 g/mol [9]
Acid)
Molecular Weight (Niflumic

) 287.25 g/mol [10]
Acid-d5)
Melting Point (Niflumic Acid) 204 °C [2]
Boiling Point (Niflumic Acid) 192 °C [4]

Safe Handling Workflow

The following diagram illustrates the logical flow of operations for handling Niflumic Acid-d5,

from preparation to disposal, emphasizing safety checkpoints.
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Safe Handling Workflow for Niflumic Acid-d5
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Caption: Workflow for safe handling of Niflumic Acid-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Niflumic
Acid-d5]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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